Cas no 79713-41-0 (3,5,29,30-Tetraoxa-14,17,18,19,22-pentaazatricyclo[24.2.1.17,10]triaconta-7,9,26,28-tetraene-11,25-dione)

• Product name: 3,5,29,30-Tetraoxa-14,17,18,19,22-pentaazatricyclo[24.2.1.17,10]triaconta-7,9,26,28-tetraene-11,25-dione
• CAS No: 79713-41-0
• MF: C₂₁H₃₁N₅O₆
• MW: 449.5007
• CID: 579544
• PubChem ID: 3061742

3,5,29,30-Tetraoxa-14,17,18,19,22-pentaazatricyclo[24.2.1.17,10]triaconta-7,9,26,28-tetraene-11,25-dione Chemical and Physical Properties

Names and Identifiers

• 3,5,29,30-Tetraoxa-14,17,18,19,22-pentaazatricyclo[24.2.1.17,10]triaconta-7,9,26,28-tetraene-11,25-dione
• AC1MI29O
• 1,4,6,9-Tetraoxa-12,15,18,21,24-pentaazadifuro(2,1,5-a,z:2,1,5-h,i)cyclohexacosane-11,25-dione
• DTXSID50229840
• 79713-41-0

• Inchi： InChI=1S/C21H31N5O6/c27-18-5-7-22-9-11-24-26-25-12-10-23-8-6-19(28)21-4-2-17(32-21)14-30-15-29-13-16-1-3-20(18)31-16/h1-4,22-26H,5-15H2
• InChI Key： OKOUFDLJHRJYLB-UHFFFAOYSA-N
• SMILES： C1CNCCNNNCCNCCC(=O)C2=CC=C(O2)COCOCC3=CC=C(C1=O)O3

Computed Properties

• Exact Mass: 449.227
• Monoisotopic Mass: 449.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 668.1°Cat760mmHg
• Flash Point: 357.9°C
• Refractive Index: 1.472